N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea

• IUPAC Name: 1-(4,5-diphenyl-1,3-oxazol-2-yl)-3-phenylurea
• InChI: InChI=1S/C22H17N3O2/c26-21(23-18-14-8-3-9-15-18)25-22-24-19(16-10-4-1-5-11-16)20(27-22)17-12-6-2-7-13-17/h1-15H,(H2,23,24,25,26)
• InChI Key: BQFQPJLHFJHZSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)NC(=O)NC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H17N3O2
• DSSTOX Substance ID: DTXSID80957008
• Molecular Weight: 355.4 g/mol
• CAS RN: 35629-55-1

Description

N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea (DPU) is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. DPU is a heterocyclic compound that contains both an oxazole and a urea functional group. The compound has been synthesized using various methods and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea is not fully understood, but it is believed to involve the inhibition of various enzymes and the disruption of cellular processes. N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has also been shown to disrupt the cellular membrane and induce apoptosis in cancer cells.
Biochemical and physiological effects:
N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has been shown to exhibit various biochemical and physiological effects, including the inhibition of enzyme activity, the disruption of cellular processes, and the induction of apoptosis in cancer cells. N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has also been shown to exhibit antifungal and antimicrobial activities.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea in lab experiments is its ability to inhibit enzyme activity and disrupt cellular processes, which makes it a useful tool for studying various biological systems. However, one limitation of using N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea, including the synthesis of analogs with improved pharmacological properties, the investigation of its potential as a therapeutic agent for various diseases, and the development of new materials and polymers based on N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea. Additionally, further studies are needed to fully understand the mechanism of action of N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea and its effects on various biological systems.

Scientific Research Applications

N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has been shown to exhibit anticancer, antitumor, and antifungal activities. In biochemistry, N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has been shown to inhibit the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase. In materials science, N-(4,5-diphenyl-1,3-oxazol-2-yl)-N'-phenylurea has been used as a building block for the synthesis of various polymers and materials.